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Compound of Interest

Compound Name: Buntanetap Tartrate

Cat. No.: B12366244 Get Quote

Absence of a specific Safety Data Sheet (SDS) for Buntanetap Tartrate necessitates a

cautious approach to its disposal, adhering to general best practices for pharmaceutical waste

management. This guide provides essential safety and logistical information for researchers,

scientists, and drug development professionals handling this investigational compound.

As Buntanetap Tartrate (also known as Posiphen or ANVS-401) is a small molecule

compound under investigation, a publicly available, official Safety Data Sheet (SDS) detailing

its specific disposal procedures is not currently available.[1][2][3][4][5][6][7] In the absence of

this critical document, laboratory personnel must handle and dispose of this compound based

on established guidelines for chemical and pharmaceutical waste, while exercising a high

degree of caution.

Recommended Disposal Procedures
The following step-by-step guidance is based on general principles for the disposal of

research-grade pharmaceutical compounds. These procedures should be adapted to comply

with local, state, and federal regulations.

Step 1: Waste Segregation and Collection

Solid Waste:

Collect all solid Buntanetap Tartrate waste, including unused or expired pure compounds,

contaminated personal protective equipment (PPE) such as gloves and lab coats, and any
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contaminated lab supplies (e.g., weigh boats, spatulas, wipes) in a dedicated, clearly

labeled, and sealed waste container.

The container should be made of a material compatible with the chemical and be

puncture-resistant.

Label the container as "Hazardous Pharmaceutical Waste" or "Chemical Waste for

Incineration" and include the name "Buntanetap Tartrate."

Liquid Waste:

Collect all liquid waste containing Buntanetap Tartrate, such as solutions from

experiments or contaminated solvents, in a separate, leak-proof, and clearly labeled

container.

The container should specify the solvent and the approximate concentration of

Buntanetap Tartrate.

Never dispose of liquid waste containing Buntanetap Tartrate down the drain.

Step 2: Waste Storage

Store the sealed waste containers in a designated, secure, and well-ventilated area away

from incompatible materials.

The storage area should be clearly marked as a hazardous waste accumulation area.

Step 3: Final Disposal

Engage a licensed hazardous waste disposal company for the final disposal of both solid

and liquid Buntanetap Tartrate waste.

Provide the disposal company with all available information about the compound.

The recommended method of disposal for most pharmaceutical compounds is high-

temperature incineration by a licensed facility.

Handling and Personal Protective Equipment (PPE)
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Given the lack of specific toxicity data, it is prudent to handle Buntanetap Tartrate with a high

level of care.

Protective Measure Specification

Engineering Controls

Work in a well-ventilated laboratory, preferably

within a chemical fume hood, especially when

handling the powdered form of the compound to

avoid inhalation.

Eye Protection Wear chemical safety goggles or a face shield.

Hand Protection
Wear compatible chemical-resistant gloves

(e.g., nitrile gloves).

Skin and Body Protection

Wear a lab coat, long pants, and closed-toe

shoes. For larger quantities, consider additional

protective clothing.

Mechanism of Action: Inhibition of Neurotoxic
Protein Translation
Buntanetap is a translational inhibitor of several neurotoxic proteins.[1][3][4] Its mechanism of

action involves strengthening the binding of iron regulatory protein 1 (IRP1) to the iron-

responsive element (IRE) on the messenger RNA (mRNA) of these proteins. This stabilization

prevents the translation of the mRNA into proteins like amyloid precursor protein (APP), tau,

and alpha-synuclein, which are implicated in neurodegenerative diseases.

Buntanetap's inhibitory effect on neurotoxic protein translation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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